Cas no 1354019-55-8 ((R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354019-55-8
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 2158406
• Update Time: 2025-06-26

(R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(2-aminoacetamido)pyrrolidine-1-carboxylate
• AM96824
• (R)-3-(2-Aminoacetylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H21N3O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7,12H2,1-3H3,(H,13,15)/t8-/m1/s1
• InChI Key： BQNSQKNGVKRSAL-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC(CN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 84.7

Additional information on (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Chemical Profile of (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354019-55-8)

(R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1354019-55-8, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their structural versatility and biological activity. The presence of both amino and ester functional groups in its molecular structure makes it a valuable intermediate in the synthesis of more complex pharmacological agents.

The stereochemistry of this compound, specifically the (R) configuration, is critical to its pharmacological properties. Chiral compounds like this one often exhibit distinct biological activities depending on their optical isomers, making the precise control of stereochemistry essential in drug development. The tert-butyl ester group not only influences the compound's solubility and stability but also serves as a handle for further chemical modifications, enabling the synthesis of a wide range of derivatives.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as pharmacological intermediates. These compounds have been explored in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The (R)-configuration of (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been particularly studied for its role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting specific enzymatic pathways involved in disease progression. The amino-acetylamino substituent provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. A notable example is their application in the development of protease inhibitors, which are crucial for treating viral infections and cancer. The structural features of (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester make it an ideal candidate for designing molecules that can selectively inhibit these enzymes without affecting other biological systems.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve high enantioselectivity and yield. These techniques are essential for producing pharmaceutical-grade materials with minimal racemization or byproduct formation.

The pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester can modulate inflammatory responses and cell signaling pathways. These findings have opened new avenues for developing treatments against chronic diseases characterized by dysregulated immune function.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for designing novel polymers and specialty chemicals with tailored properties. Researchers are exploring its potential use in creating advanced materials with enhanced mechanical strength and biodegradability.

The safety and regulatory aspects of working with (R)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and disposal must comply with local waste management guidelines.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring new derivatives through computational modeling and high-throughput screening could uncover additional pharmacological applications. The continued development of this class of compounds holds promise for addressing unmet medical needs across multiple therapeutic areas.